Cas no 2034392-89-5 ([4-(2-cyclopentyloxypyridine-4-carbonyl)piperazin-1-yl]-(oxolan-2-yl)methanone)

• Product Name: [4-(2-cyclopentyloxypyridine-4-carbonyl)piperazin-1-yl]-(oxolan-2-yl)methanone
• CAS No: 2034392-89-5
• MF: C₂₀H₂₇N₃O₄
• MW: 373.446085214615
• CID: 5550541
• Update Time: 2025-08-04

[4-(2-cyclopentyloxypyridine-4-carbonyl)piperazin-1-yl]-(oxolan-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(2-cyclopentyloxypyridine-4-carbonyl)piperazin-1-yl]-(oxolan-2-yl)methanone

• Inchi： 1S/C20H27N3O4/c24-19(15-7-8-21-18(14-15)27-16-4-1-2-5-16)22-9-11-23(12-10-22)20(25)17-6-3-13-26-17/h7-8,14,16-17H,1-6,9-13H2
• InChI Key： IGJFAYUJJXNJKP-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C2C=CN=C(OC3CCCC3)C=2)=O)CC1)(C1CCCO1)=O

Additional information on [4-(2-cyclopentyloxypyridine-4-carbonyl)piperazin-1-yl]-(oxolan-2-yl)methanone

Introduction to [4-(2-cyclopentyloxypyridine-4-carbonyl)piperazin-1-yl](oxolan-2-yl)methanone and Its Significance in Modern Chemical Biology

[4-(2-cyclopentyloxypyridine-4-carbonyl)piperazin-1-yl](oxolan-2-yl)methanone, a compound with the CAS number 2034392-89-5, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This compound has garnered significant attention in recent years due to its unique structural features and promising biological activities. The molecular framework of this compound incorporates several key motifs that are highly relevant to the development of novel therapeutic agents.

The core structure of [4-(2-cyclopentyloxypyridine-4-carbonyl)piperazin-1-yl](oxolan-2-yl)methanone is characterized by a piperazine ring linked to an oxolane moiety, both of which are well-documented in the literature for their role in modulating biological pathways. The piperazine moiety, in particular, is a common pharmacophore found in numerous drugs used to treat conditions ranging from hypertension to parasitic infections. Its ability to interact with various biological targets makes it a valuable component in drug design.

The pyridine and cyclopentyl groups appended to the piperazine ring further enhance the compound's potential as a pharmacological agent. The pyridine ring, known for its electron-withdrawing properties, can influence the electronic distribution of the molecule, thereby affecting its binding affinity and selectivity. Meanwhile, the cyclopentyl group introduces steric bulk, which can be strategically used to optimize interactions with biological targets. This combination of structural elements makes [4-(2-cyclopentyloxypyridine-4-carbonyl)piperazin-1-yl](oxolan-2-yl)methanone a compelling candidate for further investigation.

Recent advancements in chemical biology have highlighted the importance of understanding molecular interactions at a detailed level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling have enabled researchers to elucidate the binding modes of small molecules with their targets with unprecedented precision. These tools have been instrumental in refining the design of molecules like [4-(2-cyclopentyloxypyridine-4-carbonyl)piperazin-1-yl](oxolan-2-yl)methanone to enhance their efficacy and minimize side effects.

In particular, the oxolane ring in [4-(2-cyclopentyloxypyridine-4-carbonyl)piperazin-1-yl](oxolan-2-yl)methanone adds an additional layer of complexity to its biological profile. Oxolane derivatives have been shown to exhibit a wide range of biological activities, including antimicrobial and anti-inflammatory effects. The presence of this moiety suggests that [4-(2-cyclopentyloxypyridine-4-carbonyl)piperazin-1-yl](oxolan-2-yl)methanone may possess similar properties, making it a potential candidate for treating various diseases.

The synthesis of [4-(2-cyclopentyloxypyridine-4-carbonyl)piperazin-1-yl](oxolan-2-ylmethanone involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the formation of the piperazine-pyridine bond, followed by the introduction of the cyclopentyl group and the oxolane moiety. Each step must be meticulously controlled to prevent unwanted side reactions that could compromise the integrity of the final product.

One of the most challenging aspects of synthesizing this compound is achieving regioselectivity during the introduction of functional groups. The presence of multiple reactive sites in the molecule means that careful consideration must be given to reaction conditions and reagents to ensure that only the desired transformations occur. Advances in synthetic methodology have provided new tools for addressing these challenges, such as transition metal-catalyzed reactions and photoredox catalysis.

Once synthesized, [4-(2-cyclopentyloxypyridine)-4-carbonyl)piperazin](oxolan)]methyl ketone must undergo rigorous characterization to confirm its identity and purity. Techniques such as mass spectrometry (MS), high-performance liquid chromatography (HPLC), and elemental analysis are commonly used for this purpose. Additionally, spectroscopic methods like NMR spectroscopy provide detailed information about the molecular structure and dynamics.

The biological evaluation of [4-(2-cyclopentyloxypyridine)-carbonyl)piperazin]](oxolan)]methyl ketone is another critical aspect of its development as a potential therapeutic agent. This involves testing its activity against various biological targets, including enzymes and receptors relevant to human health. Initial studies have shown promising results, suggesting that this compound may have therapeutic potential in areas such as oncology and neurology.

One particularly intriguing finding is the compound's interaction with kinase enzymes, which are known to play a crucial role in many diseases, including cancer. Kinase inhibitors have been among the most successful classes of drugs developed in recent decades, highlighting the importance of targeting these enzymes therapeutically. The ability of [4-(2-cyclopentyloxypyridine)-carbonyl)piperazin]](oxolan)]methyl ketone to modulate kinase activity could open up new avenues for treating these diseases.

Furthermore, recent research has begun to explore the potential synergistic effects of combining [4-(2-cyclopentyloxypyridine)-carbonyl)piperazin]](oxolan)]methyl ketone with other therapeutic agents. Combination therapy has become increasingly popular in oncology due to its ability to overcome drug resistance and enhance overall treatment efficacy. Studies are currently underway to evaluate whether this compound can be effectively paired with existing drugs or novel agents under development.

The future prospects for [4-(2-cyclopentyloxypyridine)-carbonyl)piperazin]](oxolan)]methyl ketone are bright, with ongoing research aimed at optimizing its properties further. This includes not only improving its synthetic route but also exploring new applications based on its unique chemical structure. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly play an increasingly important role in medicine.